Negsehisandrin G Negsehisandrin G Negsehisandrin G is a natural product found in Schisandra rubriflora with data available.
Brand Name: Vulcanchem
CAS No.: 1023744-69-5
VCID: VC21221570
InChI: InChI=1S/C28H36O7/c1-10-15(2)28(29)35-27-23-19(14-21(31-6)25(27)33-8)12-17(4)16(3)11-18-13-20(30-5)24(32-7)26(34-9)22(18)23/h10,13-14,16-17H,11-12H2,1-9H3/b15-10-/t16-,17+/m1/s1
SMILES: CC=C(C)C(=O)OC1=C2C(=CC(=C1OC)OC)CC(C(CC3=CC(=C(C(=C32)OC)OC)OC)C)C
Molecular Formula: C28H36O7
Molecular Weight: 484.6 g/mol

Negsehisandrin G

CAS No.: 1023744-69-5

Cat. No.: VC21221570

Molecular Formula: C28H36O7

Molecular Weight: 484.6 g/mol

* For research use only. Not for human or veterinary use.

Negsehisandrin G - 1023744-69-5

Specification

CAS No. 1023744-69-5
Molecular Formula C28H36O7
Molecular Weight 484.6 g/mol
IUPAC Name [(9S,10R)-4,5,14,15,16-pentamethoxy-9,10-dimethyl-3-tricyclo[10.4.0.02,7]hexadeca-1(16),2,4,6,12,14-hexaenyl] (Z)-2-methylbut-2-enoate
Standard InChI InChI=1S/C28H36O7/c1-10-15(2)28(29)35-27-23-19(14-21(31-6)25(27)33-8)12-17(4)16(3)11-18-13-20(30-5)24(32-7)26(34-9)22(18)23/h10,13-14,16-17H,11-12H2,1-9H3/b15-10-/t16-,17+/m1/s1
Standard InChI Key DSAHZJYWMDAZSA-KNUIFBHBSA-N
Isomeric SMILES C/C=C(/C)\C(=O)OC1=C2C(=CC(=C1OC)OC)C[C@@H]([C@@H](CC3=CC(=C(C(=C32)OC)OC)OC)C)C
SMILES CC=C(C)C(=O)OC1=C2C(=CC(=C1OC)OC)CC(C(CC3=CC(=C(C(=C32)OC)OC)OC)C)C
Canonical SMILES CC=C(C)C(=O)OC1=C2C(=CC(=C1OC)OC)CC(C(CC3=CC(=C(C(=C32)OC)OC)OC)C)C
Appearance Powder

Introduction

Chemical and Physical Properties

Negsehisandrin G possesses distinct chemical and physical properties that characterize its structure and behavior in various environments. These properties are essential for identification, analysis, and application of the compound in research settings.

Chemical Structure and Identity

Negsehisandrin G has a defined molecular structure with the following characteristics:

PropertyDescription
Molecular FormulaC28H36O7
Molecular Weight484.58 g/mol
CAS Number1023744-69-5
PubChem ID23583761
Type of CompoundLignans
SMILESCC=C(C)C(=O)OC1=C2C(=CC(=C1OC)OC)CC(C(CC3=CC(=C(C(=C32)OC)OC)OC)C)C
Standard InChIKeyDSAHZJYWMDAZSA-KNUIFBHBSA-N

The molecular structure of Negsehisandrin G contains multiple methoxy groups and a characteristic lignan backbone, contributing to its specific chemical properties and biological activity.

Physical Properties

The physical characteristics of Negsehisandrin G are important for handling, storage, and application:

Physical PropertyDescription
AppearancePowder
ColorNot specifically reported in literature
SolubilitySoluble in Chloroform, Dichloromethane, Ethyl Acetate, DMSO, Acetone
Melting PointNot extensively reported in available literature

Solubility and Solution Preparation

For research applications, proper solution preparation is crucial. Negsehisandrin G can be prepared in various concentrations depending on the solvent used. The following table provides guidance for preparing stock solutions:

AmountVolume for 1mMVolume for 5mMVolume for 10mMVolume for 50mM
1 mg2.0636 mL0.4127 mL0.2064 mL0.0413 mL
5 mg10.318 mL2.0636 mL1.0318 mL0.2064 mL
10 mg20.636 mL4.1272 mL2.0636 mL0.4127 mL

For obtaining higher solubility, it is recommended to warm the tube at 37°C and place it in an ultrasonic bath for a short period .

Botanical Source and Origin

Natural Source

Negsehisandrin G is primarily isolated from the fruits of Schisandra neglecta A. C. Smith (滇藏五味子 in Chinese), a plant species in the Schisandraceae family . This plant is native to certain regions of China and has been used in traditional medicine.

Relation to Other Schisandra Species

While Negsehisandrin G is specifically isolated from Schisandra neglecta, it is structurally related to other lignans found in the Schisandra genus. The more widely studied Schisandra chinensis (five-flavor berry) contains similar bioactive compounds and has demonstrated significant pharmacological activities including:

  • Restoration of carbohydrate and lipid metabolic disorders

  • Anti-hepatotoxicity properties

  • Anti-hepatitis activities

  • Protection against metabolic dysfunction in high-fat diet induced obese mice

Analytical Methods for Identification

For accurate identification and quality control of Negsehisandrin G, several analytical methods are employed:

Identification Techniques

Analytical MethodApplication
HPLCPrimary method for purity determination (≥98%)
Mass Spectrometry (MS)Structural confirmation and identification
Nuclear Magnetic Resonance (NMR)Detailed structural analysis and confirmation

Quality Control Parameters

Quality control of Negsehisandrin G typically involves assessing its purity, which is commonly reported as ≥98% by HPLC analysis in commercial products. This high purity standard ensures reliable results in research applications .

Storage ParameterRecommendation
Temperature-20°C for long-term storage; 2-8°C for shorter periods
EnvironmentDesiccated, protected from light
ContainerTightly sealed vials
Shelf LifeTypically 2 years when properly stored

Solution Stability

For prepared solutions:

  • Freshly prepared solutions are recommended for same-day use

  • If advance preparation is necessary, store solutions as aliquots in tightly sealed vials at -20°C

  • Such stock solutions remain usable for approximately two weeks

  • Allow the product to equilibrate to room temperature for at least one hour before use

Supplier TypeTypical Package SizesPurity Standard
Reference Standard Suppliers5mg, 10mg, 20mg, 50mg, 100mg≥98% (HPLC)
Research Chemical ProvidersCustom sizes available≥98% (HPLC)

Research Applications

Negsehisandrin G is primarily used in the following research contexts:

  • As a reference standard for analytical chemistry

  • For content determination in botanical samples

  • For identification purposes in phytochemical research

  • In pharmacological experiments exploring potential biological activities

While specific research on the biological activities of Negsehisandrin G itself appears limited in the current literature, its structural similarity to other bioactive lignans from Schisandra species suggests potential for pharmacological investigation.

Future Research Directions

Given the limited specific research on Negsehisandrin G, several promising research directions could be pursued:

  • Comparative studies with other lignans from Schisandra species

  • Investigation of potential pharmacological activities including:

    • Metabolic regulation

    • Hepatoprotective effects

    • Anti-inflammatory properties

  • Structure-activity relationship studies to understand the influence of its unique chemical structure on biological activity

  • Potential synergistic effects when combined with other bioactive compounds

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